molecular formula C10H7BrClN3 B8681025 5-Bromo-3-(4-chloro-phenyl)-pyrazin-2-ylamine

5-Bromo-3-(4-chloro-phenyl)-pyrazin-2-ylamine

Cat. No.: B8681025
M. Wt: 284.54 g/mol
InChI Key: XDZXVAMSYKJIBY-UHFFFAOYSA-N
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Description

5-Bromo-3-(4-chloro-phenyl)-pyrazin-2-ylamine is a useful research compound. Its molecular formula is C10H7BrClN3 and its molecular weight is 284.54 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7BrClN3

Molecular Weight

284.54 g/mol

IUPAC Name

5-bromo-3-(4-chlorophenyl)pyrazin-2-amine

InChI

InChI=1S/C10H7BrClN3/c11-8-5-14-10(13)9(15-8)6-1-3-7(12)4-2-6/h1-5H,(H2,13,14)

InChI Key

XDZXVAMSYKJIBY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NC(=CN=C2N)Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2.5 g of 3,5-dibromo-pyrazin-2-ylamine in 60 ml 1,2-dimethoxy-ethane is added 1.19 g tetrakis(triphenylphosphine) palladium at room temperature and stirred for ½ hour. To the resulting orange solution is added a solution of 2.65 g sodium carbonate in 30.0 mL water and 1.56 g of p-chlorophenylboronic acid and the mixture is stirred for 18 hours at 100° C. The starting material is completely consumed as evidenced by tlc. The reaction mixture was partitioned between water and ethyl acetate; the phases are separated and the organic phase is dried over sodium sulfate evaporated and purified by chromatography on silica gel with heptane:ethyl acetate=1:1. to yield 2.37 g of the title compound as light yellow crystals, MS (ISP) 284.0, 286.0 (M+H)+.
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
1.19 g
Type
catalyst
Reaction Step One
Quantity
2.65 g
Type
reactant
Reaction Step Two
Quantity
1.56 g
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Two

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